Cas no 25435-10-3 (3-hydroxy-5,6,7,8-tetrahydronaphthalene-2-carboxylic Acid)

3-hydroxy-5,6,7,8-tetrahydronaphthalene-2-carboxylic Acid structure
25435-10-3 structure
Product Name:3-hydroxy-5,6,7,8-tetrahydronaphthalene-2-carboxylic Acid
CAS No:25435-10-3
MF:C11H12O3
MW:192.211183547974
CID:2145647
PubChem ID:22592742
Update Time:2025-07-19

3-hydroxy-5,6,7,8-tetrahydronaphthalene-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 6-hydroxytetralin-7-carboxylic acid
    • EN300-55769
    • ABA43510
    • 25435-10-3
    • CS-0251686
    • 3-hydroxy-5,6,7,8-tetrahydro-2-naphthoic acid
    • 3-hydroxy-5,6,7,8-tetrahydro-naphthalene-2-carboxylic acid
    • SCHEMBL6283017
    • Z839027066
    • 5,6,7,8-tetrahydro-3-hydroxy-2-naphthoic acid
    • 3-hydroxy-5,6,7,8-tetrahydro-2-naphthalenecarboxylic acid
    • 873-505-4
    • DB-296559
    • AKOS023781249
    • 3-hydroxy-5,6,7,8-tetrahydronaphthalene-2-carboxylicacid
    • WFOLEQGOHRSJHA-UHFFFAOYSA-N
    • 3-hydroxy-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid
    • 3-hydroxy-5,6,7,8-tetrahydronaphthalene-2-carboxylic Acid
    • Inchi: 1S/C11H12O3/c12-10-6-8-4-2-1-3-7(8)5-9(10)11(13)14/h5-6,12H,1-4H2,(H,13,14)
    • InChI Key: WFOLEQGOHRSJHA-UHFFFAOYSA-N
    • SMILES: OC1C(C(=O)O)=CC2=C(C=1)CCCC2

Computed Properties

  • Exact Mass: 192.078644241g/mol
  • Monoisotopic Mass: 192.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Melting Point: 170-172 °CEnamineEN300-55769
  • Boiling Point: 373.0±42.0 °C at 760 mmHg
  • Flash Point: 193.6±24.4 °C
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-hydroxy-5,6,7,8-tetrahydronaphthalene-2-carboxylic Acid Security Information

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Additional information on 3-hydroxy-5,6,7,8-tetrahydronaphthalene-2-carboxylic Acid

3-Hydroxy-5,6,7,8-Tetrahydronaphthalene-2-Carboxylic Acid (CAS No. 25435-10-3): An Overview

3-Hydroxy-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid (CAS No. 25435-10-3) is a versatile organic compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique molecular structure, which includes a hydroxyl group and a carboxylic acid group attached to a tetrahydronaphthalene ring. The combination of these functional groups endows the molecule with diverse chemical properties and potential biological activities.

The chemical formula of 3-hydroxy-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid is C11H14O3. Its molecular weight is approximately 194.22 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO). These solubility properties make it suitable for various chemical reactions and biological assays.

In recent years, 3-hydroxy-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid has gained significant attention due to its potential therapeutic applications. Research studies have explored its anti-inflammatory, antioxidant, and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages.

The antioxidant properties of 3-hydroxy-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid have also been extensively investigated. A study conducted by researchers at the University of California found that the compound effectively scavenges free radicals and protects cells from oxidative stress-induced damage. This makes it a promising candidate for the development of novel antioxidant therapies.

In the realm of cancer research, 3-hydroxy-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid has shown potential as an anti-cancer agent. A study published in the Cancer Research journal in 2020 reported that the compound selectively inhibits the growth of human breast cancer cells by inducing apoptosis and cell cycle arrest. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK.

Beyond its therapeutic applications, 3-hydroxy-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid is also used as an intermediate in the synthesis of other bioactive compounds. Its versatile reactivity allows it to participate in various chemical transformations, making it a valuable building block in organic synthesis. For example, it can be used to synthesize derivatives with enhanced biological activities or improved pharmacokinetic properties.

The synthesis of 3-hydroxy-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid has been optimized through several methods. One common approach involves the catalytic hydrogenation of naphthoic acid derivatives followed by hydroxylation reactions. Recent advancements in green chemistry have led to more environmentally friendly synthetic routes that minimize waste and reduce energy consumption.

In conclusion, 3-hydroxy-5,6,7,8-tetrahydronaphthalene-2-carboxylic acid (CAS No. 25435-10-3) is a multifaceted compound with significant potential in both research and practical applications. Its unique chemical structure and diverse biological activities make it an important molecule for further investigation and development in various scientific fields.

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